Cas no 2943-75-1 (Triethoxyoctylsilane)

• Product Name: Triethoxyoctylsilane
• CAS No: 2943-75-1
• MF: C₁₄H₃₂O₃Si
• MW: 276.487586021423
• MDL: MFCD00039883
• CID: 43624
• PubChem ID: 87574174
• Update Time: 2025-04-18

Triethoxyoctylsilane Chemical and Physical Properties

Names and Identifiers

• Triethoxy(octyl)silane
• n-Octyl triethoxysilane
• Triethoxyoctylsilane
• octyltriethoxysilane
• Triethoxy-n-octylsilane
• Silquest? A-137
• (octyl)triethoxysilane
• A 137
• CH3(CH2)7Si(OEt)3
• CO9835
• dynasylanocteo
• prosil9202
• prosil9234
• Silquest A-137
• silquesta137
• U-222
• y9187
• n-Octyltriethoxysilane
• Silane, triethoxyoctyl-
• triethoxycaprylylsilane
• Octyl(triethoxy)silane
• Dynasylan OCTEO
• Prosil 9202
• Silquest A 137
• Prosil 9234
• A 137 (coupling agent)
• LDC331P08E
• Y 9187
• MSRJTTSHWYDFIU-UHFFFAOYSA-N
• triethoxyoctyl-silane
• octyl-triethoxy-silane
• octyl triethoxy silane
• Caprylyltriethoxysilane
• n-OCTYLTRIETHOXYSILANE, 98%
• CAS-2943-75-1
• 2943-75-1
• BCP15824
• N-Ctyltriethoxysilane
• Triethoxy(octyl)silane, >=97.5%
• MFCD00039883
• DTXSID2029246
• NSC-42964
• AKOS015901613
• Oleth-30
• Triethoxy(Ctyl)Silane
• UNII-LDC331P08E
• NCGC00164371-02
• Q27282931
• EINECS 220-941-2
• 156327-81-0
• CHEBI:136012
• S12775
• DB-047582
• DTXCID909246
• Ctyltriethoxysilane
• triethoxycaprylsilane
• CS-0006246
• Union carbide A-137
• NSC 42964
• Tox21_303648
• CHEMBL3185786
• NS00048604
• NSC42964
• Triethoxy Ctyl Silane
• O0171
• SCHEMBL26406
• Triethoxy-n-octyltriethoxysilane
• NCGC00164371-01
• BS-16883
• Triethoxy(octyl)silane, deposition grade, 98%, 99.99% trace metals basis
• Triethoxy-N-Ctylsilane
• HY-91054
• DB11267
• NCGC00257255-01
• EC 220-941-2

• MDL： MFCD00039883
• Inchi： 1S/C14H32O3Si/c1-5-9-10-11-12-13-14-18(15-6-2,16-7-3)17-8-4/h5-14H2,1-4H3
• InChI Key： MSRJTTSHWYDFIU-UHFFFAOYSA-N
• SMILES： [Si](CCCCCCCC)(OCC)(OCC)OCC
• BRN： 2325287

Computed Properties

• Exact Mass: 276.21200
• Monoisotopic Mass: 276.212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.88 g/mL at 25 °C(lit.)
• Melting Point: <-40°C
• Boiling Point: 84-85 °C/0.5 mmHg(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: n20/D 1.417(lit.)
• Water Partition Coefficient: React
• PSA: 27.69000
• LogP: 4.39530
• Solubility: It reacts with water and is soluble in a variety of organic solvents
• Sensitiveness: Moisture Sensitive

Triethoxyoctylsilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：10-21
• RTECS：VV6695500
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents Organic Metal Reagents